Cas no 898787-84-3 (2,5-Dichloro-3'-thiomorpholinomethyl benzophenone)

• Product Name: 2,5-Dichloro-3'-thiomorpholinomethyl benzophenone
• CAS No: 898787-84-3
• MF: C₁₈H₁₇Cl₂NOS
• MW: 366.304681539536
• MDL: MFCD03842273
• CID: 1945568
• PubChem ID: 24724994
• Update Time: 2025-07-04

2,5-Dichloro-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 2,5-DICHLORO-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• (2,5-dichlorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone
• LogP
• (2,5-dichlorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• DTXSID00643390
• AKOS016020300
• 898787-84-3
• 2,5-DICHLORO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• MFCD03842273
• (2,5-Dichlorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 2,5-Dichloro-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842273
• Inchi： 1S/C18H17Cl2NOS/c19-15-4-5-17(20)16(11-15)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2
• InChI Key： WJNAWOOAERWDKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1=CC=CC(=C1)CN1CCSCC1)=O)Cl

Computed Properties

• Exact Mass: 365.04100
• Monoisotopic Mass: 365.0407907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 514.3°C at 760 mmHg
• Flash Point: 264.9°C
• Refractive Index: 1.632
• PSA: 45.61000
• LogP: 4.71110

Additional information on 2,5-Dichloro-3'-thiomorpholinomethyl benzophenone

2,5-Dichloro-3'-thiomorpholinomethyl Benzophenone: A Comprehensive Overview

2,5-Dichloro-3'-thiomorpholinomethyl benzophenone, identified by the CAS registry number 898787-84-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a benzophenone backbone with a dichloro substituent and a thiomorpholinomethyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

The molecular structure of 2,5-dichloro-3'-thiomorpholinomethyl benzophenone consists of two aromatic rings connected by a ketone group. The presence of chlorine atoms at the 2 and 5 positions of the benzene ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the compound. Additionally, the thiomorpholinomethyl group attached to the para position of one of the aromatic rings introduces sulfur-containing functionalities, which can enhance solubility and participate in various chemical reactions. These structural features make this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of CAS No 898787-84-3 in drug discovery and material science. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The thiomorpholine moiety has been shown to exhibit promising pharmacological activities, making it a valuable component in medicinal chemistry. Furthermore, the compound's ability to form stable complexes with metal ions has led to its investigation as a potential ligand in coordination chemistry and catalysis.

In terms of synthesis, 2,5-dichloro-3'-thiomorpholinomethyl benzophenone can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with current trends toward sustainable chemistry.

The applications of this compound extend beyond traditional chemical synthesis. Its unique optical properties have been leveraged in photonics and optoelectronics, where it serves as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The integration of thiomorpholine groups into such devices has been shown to improve their efficiency and stability under operational conditions.

In conclusion, CAS No 898787-84-3, or 2,5-dichloro-3'-thiomorpholinomethyl benzophenone, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique molecular architecture and functional groups make it an invaluable tool in organic synthesis, drug discovery, materials science, and beyond. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.